Cas no 1352489-02-1 (2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352489-02-1
• MF: C₁₇H₂₆N₂O₂S
• MW: 322.465543270111
• CID: 5188769
• Update Time: 2025-06-08

2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid, 2-[6-[(1-methylethyl)thio]-3-pyridinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H26N2O2S/c1-12(2)22-15-9-8-13(11-18-15)14-7-6-10-19(14)16(20)21-17(3,4)5/h8-9,11-12,14H,6-7,10H2,1-5H3
• InChI Key： LCWWOROGVDVXLM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1=CC=C(SC(C)C)N=C1

Additional information on 2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1352489-02-1)

The compound 2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1352489-02-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring linked to a pyrrolidine moiety via an isopropylsulfanyl bridge, makes it a valuable building block for drug discovery and development. Researchers and industry professionals frequently search for this compound due to its role in synthesizing bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.

In recent years, the demand for tert-butyl ester-protected intermediates like 2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester has surged, driven by advancements in peptide-based drug design and small-molecule optimization. This compound’s CAS No. 1352489-02-1 is often queried in scientific databases alongside keywords such as "pyrrolidine derivatives", "sulfanyl-pyridine synthesis", and "N-Boc protection strategies", reflecting its relevance in modern organic chemistry workflows. Its stability under mild conditions and compatibility with diverse reaction protocols further enhance its utility.

From an industrial perspective, 2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester aligns with the growing focus on green chemistry and atom-efficient synthesis. The isopropylsulfanyl group, in particular, has garnered attention for its potential in catalysis and ligand design, as evidenced by its inclusion in patents targeting kinase inhibitors and GPCR modulators. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and structural integrity of this compound, ensuring compliance with rigorous quality standards.

The versatility of CAS No. 1352489-02-1 extends to its use in high-throughput screening (HTS) libraries, where its pyridine-pyrrolidine scaffold serves as a privileged structure for probing biological targets. Discussions in online forums and research publications frequently highlight its role in addressing challenges like blood-brain barrier penetration and metabolic stability—topics of high interest in neurodegenerative disease research. Additionally, its tert-butyl ester group offers strategic advantages in prodrug development, a trending area in precision medicine.

As regulatory landscapes evolve, the synthesis and application of 2-(6-Isopropylsulfanyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester adhere to stringent REACH and GMP guidelines. Suppliers and contract research organizations (CROs) emphasize its traceability and documentation, catering to the pharmaceutical industry’s emphasis on data integrity and supply chain transparency. This compound’s profile is further enriched by its mention in peer-reviewed journals exploring structure-activity relationships (SAR) and fragment-based drug discovery (FBDD).

Looking ahead, the scientific community anticipates expanded applications for CAS No. 1352489-02-1 in bioconjugation and targeted drug delivery systems, aligning with innovations in antibody-drug conjugates (ADCs) and PROTACs. Its compatibility with microwave-assisted synthesis and flow chemistry platforms positions it as a future-proof intermediate for automated synthesis workflows. For researchers seeking reliable references, repositories like PubChem and SciFinder provide detailed physicochemical data and synthetic protocols for this compound.